Cas no 303146-17-0 (7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE)
7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
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- 1-[7-(5-methylfuran-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-1H-pyrrole
- 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
- [1,2,4]Triazolo[1,5-a]pyrimidine, 7-(5-methyl-2-furanyl)-2-(1H-pyrrol-1-yl)-
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- MDL: MFCD00232498
- Inchi: 1S/C14H11N5O/c1-10-4-5-12(20-10)11-6-7-15-13-16-14(17-19(11)13)18-8-2-3-9-18/h2-9H,1H3
- InChI Key: HKXNBTTVDSJQGN-UHFFFAOYSA-N
- SMILES: C12=NC(N3C=CC=C3)=NN1C(C1=CC=C(C)O1)=CC=N2
7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298978-100 mg |
7-(5-Methyl-2-furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine; . |
303146-17-0 | 100 mg |
€221.50 | 2023-07-20 | ||
| Ambeed | A885488-1g |
1-[7-(5-Methylfuran-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-1H-pyrrole |
303146-17-0 | 90% | 1g |
$350.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00871328-1g |
1-[7-(5-Methylfuran-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-1H-pyrrole |
303146-17-0 | 90% | 1g |
¥2401.0 | 2023-03-30 | |
| abcr | AB298978-100mg |
7-(5-Methyl-2-furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine; . |
303146-17-0 | 100mg |
€283.50 | 2025-02-14 |
7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
Research Brief on 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE (CAS: 303146-17-0)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of heterocyclic compounds as key pharmacophores in drug discovery. Among these, the compound 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE (CAS: 303146-17-0) has garnered significant attention due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.
The compound, characterized by its triazolopyrimidine core, has been investigated for its role as a modulator of various biological pathways. Recent studies have demonstrated its efficacy in targeting specific enzymes and receptors, making it a candidate for the treatment of inflammatory and oncological diseases. The furyl and pyrrolyl substituents contribute to its enhanced binding affinity and selectivity, as evidenced by in vitro and in vivo studies.
A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthetic route for 303146-17-0, emphasizing improvements in yield and purity. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the furyl and pyrrolyl groups. This methodological advancement has facilitated further pharmacological evaluations of the compound.
In terms of biological activity, preclinical trials have revealed that 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE exhibits potent inhibitory effects on kinases involved in cell proliferation and inflammation. Specifically, it has shown nanomolar IC50 values against JAK2 and PI3Kδ, two kinases implicated in hematologic malignancies and autoimmune disorders, respectively. These findings suggest its potential as a dual-target therapeutic agent.
Further investigations into the compound's pharmacokinetic properties have indicated favorable oral bioavailability and metabolic stability. A recent pharmacokinetic study in rodent models reported a half-life of approximately 8 hours, with minimal off-target effects. These attributes underscore its suitability for further clinical development.
Despite these promising results, challenges remain in optimizing the compound's selectivity profile to mitigate potential side effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to refine its interactions with non-target kinases. Additionally, efforts are underway to explore its combination therapy potential with existing chemotherapeutic agents.
In conclusion, 7-(5-METHYL-2-FURYL)-2-(1H-PYRROL-1-YL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE represents a compelling case study in the rational design of heterocyclic therapeutics. Its multifaceted biological activities and synthetic accessibility position it as a valuable candidate for future drug development. Continued research is expected to elucidate its full therapeutic potential and address current limitations.
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